Cas no 2138078-28-9 (1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-4,4-dimethylpyrrolidin-2-one)

• Product Name: 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-4,4-dimethylpyrrolidin-2-one
• CAS No: 2138078-28-9
• MF: C₁₃H₂₀F₃NO₂
• MW: 279.298614501953
• CID: 5952229
• PubChem ID: 165496965
• Update Time: 2025-05-24

1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-4,4-dimethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2138078-28-9
• 1-[5-hydroxy-2-(trifluoromethyl)cyclohexyl]-4,4-dimethylpyrrolidin-2-one
• EN300-1160907
• 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-4,4-dimethylpyrrolidin-2-one

• Inchi： 1S/C13H20F3NO2/c1-12(2)6-11(19)17(7-12)10-5-8(18)3-4-9(10)13(14,15)16/h8-10,18H,3-7H2,1-2H3
• InChI Key： WJYJRZHVNABVHW-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1N1C(CC(C)(C)C1)=O)O)(F)F

Computed Properties

• Exact Mass: 279.14461337g/mol
• Monoisotopic Mass: 279.14461337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-4,4-dimethylpyrrolidin-2-one

1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-4,4-dimethylpyrrolidin-2-one: A Comprehensive Overview

1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-4,4-dimethylpyrrolidin-2-one, also known by its CAS number 2138078-28-9, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a cyclohexyl group with a pyrrolidinone moiety. The presence of a trifluoromethyl group and a hydroxyl group introduces additional complexity and functionality to the molecule, making it a subject of interest for researchers and industry professionals alike.

The molecular formula of this compound is C₁₅H₁₉F₃N O₂, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms. Its molecular weight is approximately 366.3 g/mol, and it exists as a solid at room temperature. The compound's structure includes a six-membered cyclohexane ring substituted with a trifluoromethyl group at position 2 and a hydroxyl group at position 5. This substitution pattern suggests that the molecule may exhibit specific reactivity and solubility properties, which are critical for its application in various chemical processes.

The synthesis of 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-4,4-dimethylpyrrolidin-2-one involves multi-step organic reactions. Researchers have explored various synthetic pathways to construct this molecule efficiently. One common approach involves the formation of the cyclohexane ring through ring-closing metathesis or other cyclization techniques. The introduction of the trifluoromethyl group can be achieved via electrophilic substitution or nucleophilic aromatic substitution, depending on the reactivity of the intermediate compounds.

The presence of the pyrrolidinone ring in this compound adds another layer of complexity to its structure. Pyrrolidinone is a five-membered lactam, which is known for its stability and ability to participate in hydrogen bonding. This feature makes the compound suitable for applications in drug delivery systems or as a building block in medicinal chemistry. Recent studies have highlighted the potential of pyrrolidinone-containing compounds in the development of bioactive molecules with anti-inflammatory or anticancer properties.

In terms of physical properties, this compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate. Its melting point is around 150°C, which indicates that it is thermally stable under standard conditions. The compound's fluorescence properties have also been studied, revealing potential applications in sensing or imaging technologies.

Recent research has focused on the biological activity of CAS 2138078-28-9. Studies have shown that this compound exhibits selective inhibition against certain enzymes involved in metabolic pathways. For instance, it has demonstrated potential as an inhibitor of histone deacetylases (HDACs), which are enzymes implicated in various diseases such as cancer and neurodegenerative disorders. This finding underscores its potential role in drug discovery efforts targeting these conditions.

In addition to its biological applications, this compound has also been explored for its use in polymer chemistry. The trifluoromethyl group imparts fluorine-based functionalities to the molecule, which can enhance the thermal stability and chemical resistance of polymers derived from this compound. Recent advancements in polymer synthesis have leveraged such fluorinated monomers to develop high-performance materials for aerospace and electronics industries.

The development of green chemistry methods for synthesizing 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-4,4-dimethylpyrrolidin-2-one has also gained attention from researchers. Efforts are being made to minimize waste generation and reduce energy consumption during its production process. For example, catalytic asymmetric synthesis techniques have been employed to construct chiral centers within the molecule with high enantioselectivity.

In conclusion, CAS 2138078-28-9, or 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-4,4-dimethylpyrrolidin-2-one, represents a versatile organic compound with diverse applications across multiple disciplines. Its unique structure endows it with valuable chemical and biological properties that continue to be explored by scientists worldwide. As research progresses, new insights into its functionality will undoubtedly pave the way for innovative uses in medicine, materials science, and beyond.